Acrolein (stabilized with Hydroquinone) Acrolein (stabilized with Hydroquinone) Acrolein, also known as propenal or acrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Acrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Acrolein has been found in human liver and kidney tissues, and has also been primarily detected in urine, feces, saliva, and blood. Acrolein exists in all eukaryotes, ranging from yeast to humans. In humans, acrolein is involved in the cyclophosphamide metabolism pathway, the ifosfamide action pathway, the cyclophosphamide action pathway, and the ifosfamide metabolism pathway. Acrolein is an almond and cherry tasting compound that can be found in a number of food items such as atlantic herring, common walnut, papaya, and salmonberry. This makes acrolein a potential biomarker for the consumption of these food products. Acrolein is a potentially toxic compound.
Acrolein is a colorless or yellow liquid with a disagreeable odor. It dissolves in water very easily and quickly changes to a vapor when heated. It also burns easily. Small amounts of acrolein can be formed and can enter the air when trees, tobacco, other plants, gasoline, and oil are burned. Acrolein is used as a pesticide to control algae, weeds, bacteria, and mollusks. It is also used to make other chemicals.
Acrolein, stabilized appears as a colorless to yellow volatile liquid with a disagreeable choking odor. Flash point below 0°F. Initially irritating to the eyes and mucous membranes. Very toxic by inhalation. Less dense than water (7.0 lb / gal). Vapors heavier than air. Used to make other chemicals, plastics, and as a herbicide. Rate of onset: Immediate Persistence: Minutes to hour Odor threshold: 1 ppm Source/use/other hazard: Herbicide; tox and corrosive fumes.
Brand Name: Vulcanchem
CAS No.: 107-02-8
VCID: VC0134602
InChI: InChI=1S/C3H4O/c1-2-3-4/h2-3H,1H2
SMILES: C=CC=O
Molecular Formula: CH2=CHCHO
C3H4O
Molecular Weight: 56.06 g/mol

Acrolein (stabilized with Hydroquinone)

CAS No.: 107-02-8

Reference Standards

VCID: VC0134602

Molecular Formula: CH2=CHCHO
C3H4O

Molecular Weight: 56.06 g/mol

Acrolein (stabilized with Hydroquinone) - 107-02-8

CAS No. 107-02-8
Product Name Acrolein (stabilized with Hydroquinone)
Molecular Formula CH2=CHCHO
C3H4O
Molecular Weight 56.06 g/mol
IUPAC Name prop-2-enal
Standard InChI InChI=1S/C3H4O/c1-2-3-4/h2-3H,1H2
Standard InChIKey HGINCPLSRVDWNT-UHFFFAOYSA-N
Impurities Impurities include water, acetaldehyde, and, depending on the process, small amounts of propionaldehyde, acetone, propene oxide, methanol, and traces of allyl alcohol and ethanol.
Acetaldehyde and acetone are the principal carbonyl impurities in freshly distilled acrolein. Impurities include water (3.0% max), hydroquinone (0.10-0.25%), and total other carbonyl compounds other than acrolein (1.5% max). /From table/
SMILES C=CC=O
Canonical SMILES C=CC=O
Boiling Point 126 °F at 760 mm Hg (EPA, 1998)
52.6 °C
52.3 °C
53 °C
127°F
Colorform Colorless or yellowish liquid
Density 0.8389 to 0.8621 at 32 to 68 °F (EPA, 1998)
d204 0.84
0.8389 at 20 °C
Relative density (water = 1): 0.8
0.84
Flash Point -15 °F (EPA, 1998)
-29 °C (-20 °F) - closed cup
-15 °F (closed cup); -26 °C (closed cup)
<0 °F (open cup); -18 °C (open cup)
-26 °C c.c.
-15°F
Melting Point -126 °F (EPA, 1998)
-87.7 °C
Mp -87 °
-87.8 °C
-87.7°C
-88 °C
-126°F
Physical Description Acrolein, stabilized appears as a colorless to yellow volatile liquid with a disagreeable choking odor. Flash point below 0°F. Initially irritating to the eyes and mucous membranes. Very toxic by inhalation. Less dense than water (7.0 lb / gal). Vapors heavier than air. Used to make other chemicals, plastics, and as a herbicide. Rate of onset: Immediate Persistence: Minutes to hour Odor threshold: 1 ppm Source/use/other hazard: Herbicide; tox and corrosive fumes.
Liquid
YELLOW-TO-COLOURLESS LIQUID WITH PUNGENT ODOUR.
Colorless or yellow liquid with a piercing, disagreeable odor.
Description Acrolein, also known as propenal or acrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Acrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Acrolein has been found in human liver and kidney tissues, and has also been primarily detected in urine, feces, saliva, and blood. Acrolein exists in all eukaryotes, ranging from yeast to humans. In humans, acrolein is involved in the cyclophosphamide metabolism pathway, the ifosfamide action pathway, the cyclophosphamide action pathway, and the ifosfamide metabolism pathway. Acrolein is an almond and cherry tasting compound that can be found in a number of food items such as atlantic herring, common walnut, papaya, and salmonberry. This makes acrolein a potential biomarker for the consumption of these food products. Acrolein is a potentially toxic compound.
Acrolein is a colorless or yellow liquid with a disagreeable odor. It dissolves in water very easily and quickly changes to a vapor when heated. It also burns easily. Small amounts of acrolein can be formed and can enter the air when trees, tobacco, other plants, gasoline, and oil are burned. Acrolein is used as a pesticide to control algae, weeds, bacteria, and mollusks. It is also used to make other chemicals.
Acrolein, stabilized appears as a colorless to yellow volatile liquid with a disagreeable choking odor. Flash point below 0°F. Initially irritating to the eyes and mucous membranes. Very toxic by inhalation. Less dense than water (7.0 lb / gal). Vapors heavier than air. Used to make other chemicals, plastics, and as a herbicide. Rate of onset: Immediate Persistence: Minutes to hour Odor threshold: 1 ppm Source/use/other hazard: Herbicide; tox and corrosive fumes.
Shelf Life Stable under recommended storage conditions.
Unstable ... .
The stability of acrolein is very dependent on pH.
Solubility greater than or equal to 100 mg/mL at 70° F (NTP, 1992)
3.78 M
212 mg/mL at 25 °C
In water, 2.11X10+5 mg/L at 20 °C
Soluble in ethanol, ether, acetone; slightly soluble in chloroform
Soluble in oxygenated solvents
Miscible with lower alcohols, ketones, benzene, diethyl ether and other common organic solvents
Solubility in water, g/100ml at 20 °C: 20
40%
Synonyms 2 Propenal
2-Propenal
Acraldehyde
Acrolein
Acrylaldehyde
Acrylic Aldehyde
Aldehyde, Acrylic
Aldehyde, Allyl
Aldehyde, Ethylene
Allyl Aldehyde
Aqualin
Ethylene Aldehyde
Vapor Density 1.94 (EPA, 1998) (Relative to Air)
1.94 (Air = 1)
Relative vapor density (air = 1): 1.9
Vapor Pressure 135.71 to 210 mm Hg at 50 to 68 °F (EPA, 1998)
274.09 mmHg
274 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 29
210 mmHg
PubChem Compound 7847
Last Modified Nov 11 2021
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